(2-(Dibenzylamino)phenyl)boronic acid

• IUPAC Name: [2-(dibenzylamino)phenyl]boronic acid
• InChI: InChI=1S/C20H20BNO2/c23-21(24)19-13-7-8-14-20(19)22(15-17-9-3-1-4-10-17)16-18-11-5-2-6-12-18/h1-14,23-24H,15-16H2
• InChI Key: MXNGZSQNHVHLQB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=CC=C1N(CC2=CC=CC=C2)CC3=CC=CC=C3)(O)O
• Molecular Formula: C20H20BNO2
• DSSTOX Substance ID: DTXSID001224978
• Molecular Weight: 317.2 g/mol
• CAS RN: 1704069-20-4

Description

“(2-(Dibenzylamino)phenyl)boronic acid” is an organic compound with the molecular formula C20H20BNO2. It is a white solid at room temperature and appears as a crystalline powder.

Synthesis Analysis

The synthesis of “(2-(Dibenzylamino)phenyl)boronic acid” typically involves a reaction between boronic acid and the corresponding substituted aniline. The specific method includes the reaction of boronic acid with para-dimethylaniline under basic or neutral conditions to produce “(2-(dimethylamino)phenyl)boronic acid”, which then reacts with dibenzyl alcohol to yield the target product.

Molecular Structure Analysis

The molecular structure of “(2-(Dibenzylamino)phenyl)boronic acid” consists of 20 carbon atoms, 20 hydrogen atoms, 1 boron atom, 1 nitrogen atom, and 2 oxygen atoms.

Chemical Reactions Analysis

“(2-(Dibenzylamino)phenyl)boronic acid” is an important organoboron compound widely used in organic synthesis reactions. It serves as an effective ligand for the synthesis of organometallic compounds and complexes. It is used as a ligand in metal-catalyzed cross-coupling reactions, such as the Suzuki and Stille reactions.

Physical And Chemical Properties Analysis

“(2-(Dibenzylamino)phenyl)boronic acid” has a predicted density of 1.19±0.1 g/cm3 and a predicted boiling point of 537.0±60.0 °C. Its molecular weight is 317.19 g/mol.

Scientific Research Applications

Nanosensor Development for Carbohydrates

Phenylboronic acids, including derivatives of "(2-(Dibenzylamino)phenyl)boronic acid," have been utilized in the development of optical nanosensors for carbohydrates. These compounds are incorporated into nanoparticles to create sensors that can visually detect sugars like fructose through a color change mechanism. This application highlights the potential of boronic acid-functionalized materials in analytical chemistry, especially for selective sugar detection in complex mixtures (Cannizzo et al., 2005).

Understanding Boronic Acid Reactivity and Binding

The reactivity and binding behavior of phenylboronic acids with diols have been extensively studied using techniques like NMR spectroscopy. These studies provide insights into the optimal conditions for boronic acid to form complexes with diols, which is crucial for applications in diagnostics and biochemistry. The research underscores the importance of pH and the presence of diols in affecting the binding dynamics and the acidity (pKa) of boronic acids (Valenzuela et al., 2022).

Novel Carbohydrate-Binding Boronic Acids

Innovative classes of boronic acids have been synthesized to improve the binding of carbohydrates under physiologically relevant conditions. These new molecules demonstrate enhanced solubility in aqueous solutions and a surprising ability to complex with glycosides, suggesting their utility in designing receptors and sensors for biomolecule detection (Dowlut & Hall, 2006).

Protective Groups for Diols

Phenylboronic acids serve as protective groups for diols, facilitating organic transformations under mild conditions. This application is particularly valuable in the synthesis of natural products and complex organic molecules, where the stability and recoverability of protective groups are essential (Shimada et al., 2018).

Direct Amide Formation Catalysis

Derivatives of "(2-(Dibenzylamino)phenyl)boronic acid" have been employed as catalysts in the formation of amides from carboxylic acids and amines. This catalytic activity highlights the potential of boronic acids in facilitating environmentally friendly and efficient organic synthesis processes (Arnold et al., 2008).

Mechanism of Action

Target of Action

The primary target of (2-(Dibenzylamino)phenyl)boronic acid is the palladium metal catalyst in the Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process .

Mode of Action

The (2-(Dibenzylamino)phenyl)boronic acid acts as a ligand in the Suzuki–Miyaura cross-coupling reaction . The reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, the palladium metal catalyst forms a new bond with an electrophilic organic group . In the transmetalation step, the (2-(Dibenzylamino)phenyl)boronic acid, which is a nucleophilic organic group, is transferred from boron to palladium .

Biochemical Pathways

The (2-(Dibenzylamino)phenyl)boronic acid is involved in the Suzuki–Miyaura cross-coupling reaction , a widely used method for forming carbon–carbon bonds . This reaction is particularly useful in organic synthesis, allowing for the creation of complex organic compounds from simpler precursors .

Pharmacokinetics

It’s known that the solubility of phenylboronic acid derivatives can be influenced by the choice of solvent . For instance, phenylboronic acid has high solubility in ether and ketones, moderate in chloroform, and very low in hydrocarbon .

Result of Action

The result of the action of (2-(Dibenzylamino)phenyl)boronic acid in the Suzuki–Miyaura cross-coupling reaction is the formation of a new carbon–carbon bond . This allows for the synthesis of complex organic compounds, which can have various applications in fields such as pharmaceuticals and materials science .

Action Environment

The action of (2-(Dibenzylamino)phenyl)boronic acid can be influenced by environmental factors such as the choice of solvent . For example, the solubility of phenylboronic acid derivatives can vary significantly depending on the solvent used . Additionally, the stability of these compounds in water is a consideration, as they are only marginally stable in this medium .

Future Directions

Boronic acids, including “(2-(Dibenzylamino)phenyl)boronic acid”, are increasingly utilized in diverse areas of research. Their interactions with diols and strong Lewis bases lead to their utility in various sensing applications. The key interaction of boronic acids with diols allows utilization in various areas ranging from biological labeling, protein manipulation and modification, separation, and the development of therapeutics.